4-(dimethylamino)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-(dimethylamino)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C17H17N3OS/c1-19(2)13-10-8-12(9-11-13)16(21)18-17-20(3)14-6-4-5-7-15(14)22-17/h4-11H,1-3H3
• InChI Key: QYGJSOKFQJUDRU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2SC1=NC(=O)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

4-(dimethylamino)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. This compound is a member of the benzothiazole family, which is known for its diverse biological activities, including anticancer, antifungal, and antibacterial properties.

Mechanism of Action

The mechanism of action of 4-(dimethylamino)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide is not fully understood. However, studies have suggested that the compound may inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It may also disrupt the microtubule network, leading to the inhibition of cell division.
Biochemical and Physiological Effects:
Studies have shown that 4-(dimethylamino)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide has low toxicity and does not cause significant damage to normal cells. However, the compound may cause some physiological effects, such as changes in cell morphology and cytoskeleton organization.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(dimethylamino)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide in lab experiments is its potent antitumor activity. The compound is also relatively easy to synthesize and has low toxicity. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of 4-(dimethylamino)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide. One possible direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the investigation of the compound's mechanism of action and its potential applications in other fields, such as material science. Furthermore, studies can be conducted to explore the compound's efficacy against other types of cancer and to evaluate its safety and toxicity in vivo.

Synthesis Methods

The synthesis of 4-(dimethylamino)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide involves the reaction of 3-methyl-2-benzothiazolinone with N,N-dimethylformamide dimethyl acetal in the presence of a Lewis acid catalyst. The resulting intermediate is then reacted with 4-aminobenzamide to yield the final product. This method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

4-(dimethylamino)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to have potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. The compound has also been found to exhibit antifungal and antibacterial properties, making it a promising candidate for the development of new antimicrobial agents.